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An In-depth Technical Guide on the Discovery and History of Fullerene C70

Introduction
Fullerene C70, a molecule composed of 70 carbon atoms, represents a significant landmark in

the field of nanotechnology and materials science. Its discovery, alongside the more famous

Buckminsterfullerene (C60), opened up a new allotrope of carbon and paved the way for the

development of novel materials with unique electronic and physical properties. This guide

provides a comprehensive overview of the discovery and history of C70, with a focus on the

key experiments and technical details relevant to researchers and professionals in drug

development and materials science.

The Discovery of Fullerenes
The story of C70 is intrinsically linked to the discovery of C60. In 1985, a team of researchers

including Harold Kroto, Richard Smalley, and Robert Curl at Rice University were investigating

the composition of carbon dust from red giant stars. They simulated the conditions in the

atmosphere of these stars by vaporizing graphite with a laser and analyzing the resulting

carbon clusters using a mass spectrometer.

Their experiments consistently showed a prominent peak corresponding to a molecule with a

mass of 720 atomic mass units, indicating the presence of a highly stable cluster of 60 carbon

atoms (C60). Alongside the C60 peak, a smaller but significant peak at 840 amu was also

observed, corresponding to a cluster of 70 carbon atoms (C70). This marked the first

experimental evidence for the existence of C70.
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Experimental Setup for Fullerene Discovery
The experimental workflow that led to the discovery of fullerenes is a cornerstone of modern

materials science. A detailed breakdown of the process is provided below.
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Figure 1: Experimental workflow for the discovery of fullerenes.
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Structure and Properties of C70
Following their discovery, a significant research effort was directed towards understanding the

structure and properties of these new carbon molecules. The structure of C70 was proposed to

be a closed cage of 70 carbon atoms, and this was later confirmed through various

experimental techniques.

Structural Elucidation
The structure of C70 is a closed cage with D5h symmetry, resembling a rugby ball. It is

composed of 12 pentagonal rings and 25 hexagonal rings. The structure was definitively

confirmed using 13C Nuclear Magnetic Resonance (NMR) spectroscopy, which revealed five

distinct signals corresponding to the five different types of carbon atoms in the C70 molecule.

Physical and Chemical Properties
Fullerene C70 exhibits a range of interesting physical and chemical properties that have made

it a subject of intense research. A summary of its key properties is presented in the table below.

Property Value

Molecular Formula C70

Molar Mass 840.74 g/mol

Appearance Reddish-brown crystalline solid

Symmetry Group D5h

Number of Pentagons 12

Number of Hexagons 25

Solubility
Soluble in aromatic solvents (e.g., toluene,

benzene)

Electron Affinity 2.68 eV

Production and Purification of C70
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The initial discovery of C70 was in microscopic quantities. For extensive research and

application, methods for producing and purifying larger quantities were necessary.

Arc Discharge Method
The most common method for producing macroscopic quantities of fullerenes is the carbon arc

discharge method. In this process, a high-current arc is struck between two graphite electrodes

in an inert atmosphere (typically helium). The heat from the arc vaporizes the carbon, which

then condenses in the cooler regions of the chamber to form a soot containing a mixture of

fullerenes, including C60 and C70.

Purification by Chromatography
The raw soot produced by the arc discharge method contains a mixture of C60, C70, and other

higher fullerenes. The separation and purification of C70 from this mixture is typically achieved

using column chromatography. The fullerene-containing soot is first extracted with a suitable

solvent, such as toluene. The resulting solution is then passed through a column packed with a

stationary phase, such as alumina or silica gel. Due to their different polarities and sizes, the

various fullerenes travel through the column at different rates, allowing for their separation.
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Figure 2: Workflow for the purification of C70 from fullerene soot.

Applications and Future Directions
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The unique electronic and structural properties of C70 have led to its exploration in a variety of

applications, from electronics to medicine.

Potential in Drug Development
Fullerenes, including C70, have been investigated for various biomedical applications. Their

cage-like structure allows for the encapsulation of drug molecules, and their surfaces can be

functionalized to target specific cells or tissues. Research has explored their use as

antioxidants, antiviral agents, and in photodynamic therapy. The development of water-soluble

derivatives of C70 is a key area of research to enhance their biocompatibility for drug delivery

applications.

Materials Science
In materials science, C70 is being studied for its potential use in organic solar cells, transistors,

and as a component in novel polymers and catalysts. Its electron-accepting properties make it

a promising material for organic photovoltaic devices.

Conclusion
The discovery of Fullerene C70, born from fundamental research into the composition of

interstellar dust, has blossomed into a vibrant field of study with far-reaching implications. From

its initial detection as a minor peak in a mass spectrum to its production in macroscopic

quantities, the journey of C70 has been one of scientific curiosity and technological

advancement. As research continues to uncover the full potential of this unique molecule, C70

is poised to play an increasingly important role in the development of next-generation

technologies in medicine and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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